Cas no 86831-84-7 (2-Propanol, 1-ethoxy-3-(phenylmethoxy)-)

2-Propanol, 1-ethoxy-3-(phenylmethoxy)- structure
86831-84-7 structure
Product Name:2-Propanol, 1-ethoxy-3-(phenylmethoxy)-
CAS No:86831-84-7
MF:C12H18O3
MW:210.269524097443
CID:660435
PubChem ID:11138365
Update Time:2025-04-19

2-Propanol, 1-ethoxy-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-ethoxy-3-(phenylmethoxy)-
    • 1-ethoxy-3-phenylmethoxypropan-2-ol
    • SCHEMBL9661261
    • 86831-84-7
    • DTXSID40456603
    • Inchi: 1S/C12H18O3/c1-2-14-9-12(13)10-15-8-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3
    • InChI Key: XDUMGAUEVOHWCL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(COCC)O

Computed Properties

  • Exact Mass: 210.125594432g/mol
  • Monoisotopic Mass: 210.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.7Ų
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